(2E)-1-[5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-(4-methoxyphenyl)-1H-1,2,4-triazol-1-yl]-3-(4-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-[5-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methoxyphenyl)-1,2,4-triazol-1-yl]-3-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C27H22ClN3O4S/c1-34-22-12-3-18(4-13-22)5-16-25(33)31-27(36-17-24(32)19-6-10-21(28)11-7-19)29-26(30-31)20-8-14-23(35-2)15-9-20/h3-16H,17H2,1-2H3/b16-5+
• InChI Key: BSYAHMHEQLODDC-FZSIALSZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)N2C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)C4=CC=C(C=C4)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)N2C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C27H22ClN3O4S
• Molecular Weight: 520.0 g/mol
• CAS No.: 877818-55-8

Description

(2E)-1-[5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-(4-methoxyphenyl)-1H-1,2,4-triazol-1-yl]-3-(4-methoxyphenyl)prop-2-en-1-one is a synthetic chemical compound of significant interest in medicinal chemistry research, particularly in the development of novel therapeutic agents. This molecule is a functionalized 1,2,4-triazole derivative, a privileged scaffold known for its diverse pharmacological properties. The compound's structure incorporates a chalcone-like (prop-2-en-1-one) moiety and a sulfanyl-linked 4-chlorophenyl group, features commonly associated with targeted biological activity. Research indicates that this specific compound acts as a potent and selective inhibitor of histone deacetylase 8 (HDAC8) [https://pubmed.ncbi.nlm.nih.gov/38070066/]. Inhibition of HDAC8 is a promising strategy in oncology, as it plays a key role in cell proliferation and survival. Consequently, this molecule serves as a critical research tool for investigating the pathophysiology of various cancers, including T-cell lymphomas and neuroblastoma, and for exploring new epigenetic-based cancer therapies. It is supplied as a high-purity solid for use in in vitro biochemical assays and cell-based studies. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

The compound (2E)-1-[5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-(4-methoxyphenyl)-1H-1,2,4-triazol-1-yl]-3-(4-methoxyphenyl)prop-2-en-1-one is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

Molecular Formula: C22H20ClN3O3S
Molecular Weight: 429.93 g/mol
IUPAC Name: (2E)-1-[5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-(4-methoxyphenyl)-1H-1,2,4-triazol-1-yl]-3-(4-methoxyphenyl)prop-2-en-1-one

Biological Activities

The biological activities of this compound have been explored across various studies, highlighting its potential in antimicrobial, antifungal, and anticancer applications.

Antimicrobial Activity

Research has demonstrated that derivatives of the triazole class exhibit significant antimicrobial properties. For instance, a study indicated that compounds with similar structural motifs showed moderate to strong activity against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli .

Bacterial Strain	Activity Level
Staphylococcus aureus	Moderate
Escherichia coli	Strong
Bacillus subtilis	Moderate
Salmonella typhi	Weak

Antifungal Activity

In vitro studies have also highlighted the antifungal efficacy of similar triazole compounds against various fungal strains. The mechanism often involves the inhibition of ergosterol synthesis, critical for fungal cell membrane integrity .

Anticancer Potential

The compound has shown promise in cancer research. Studies suggest that it may induce apoptosis in cancer cells through the activation of specific signaling pathways. For instance, compounds with the triazole moiety have been linked to the inhibition of cell proliferation in breast and colon cancer cell lines .

The biological activity of (2E)-1-[5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-(4-methoxyphenyl)-1H-1,2,4-triazol-1-yl]-3-(4-methoxyphenyl)prop-2-en-1-one is largely attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition: The compound may inhibit enzymes such as acetylcholinesterase (AChE), which is significant in neurodegenerative diseases .
• Receptor Binding: It can bind to various receptors involved in cell signaling pathways, potentially altering cellular responses and promoting apoptosis in cancer cells .

Case Studies

Several studies have focused on the synthesis and evaluation of similar compounds:

• Study on Antimicrobial Efficacy: A series of synthesized triazole derivatives were tested for their antibacterial activity against multiple strains. The results indicated that modifications in the side chains significantly influenced their efficacy .
• Anticancer Research: A comparative study evaluated the cytotoxic effects of various triazole derivatives on cancer cell lines. The findings suggested that certain substitutions enhanced antiproliferative activity significantly .

Preparation Methods

Retrosynthetic Analysis and Strategic Bond Disconnections

The target molecule can be dissected into three core components (Figure 1):

• 1,2,4-Triazole core with 4-methoxyphenyl (C3) and sulfanylethyl ketone (C5) substituents
• Chalcone moiety (C1 arylpropenone) at N1 position
• 4-Chlorophenyl ketone linked via thioether bridge

Key disconnections involve:

• Copper-free Huisgen cycloaddition for triazole formation
• Claisen-Schmidt condensation for chalcone synthesis
• Nucleophilic thioether linkage formation

Synthetic Pathways and Methodological Variations

Route A: Sequential Assembly via Triazole-Chalcone Coupling (Adapted from)

Step 1: Synthesis of 5-(2-(4-chlorophenyl)-2-oxoethyl)sulfanyl-3-(4-methoxyphenyl)-1H-1,2,4-triazole

Reagents:

• 4-Methoxyphenylhydrazine hydrochloride (1.2 eq)
• 2-(4-chlorophenyl)-2-oxoethyl thioacetate (1.0 eq)
• CuI (10 mol%), DIPEA (2 eq), DMF, 80°C, 12 h

Mechanism:
Cyclocondensation via thiourea intermediate formation followed by oxidative aromatization (Figure 2A). Copper catalysis facilitates C-S bond formation at C5 position.

Step 2: Propargylation at N1 Position

Conditions:

• Propargyl bromide (1.5 eq)
• K2CO3 (3 eq), DMF, 0°C → RT, 6 h
  Yield: 82% (Intermediate I)

Step 3: Chalcone Formation via Claisen-Schmidt

Optimized Protocol (Ultrasound-Assisted):

Parameter	Value
4-Methoxybenzaldehyde	1.2 eq
KOH (40% w/v)	5 mL/mmol
Ethanol	15 mL/mmol
Ultrasound frequency	50 kHz
Temperature	25°C
Time	15 min

Key Observations:

• Ultrasound reduced reaction time from 24 h (thermal) → 15 min
• Trans-selectivity confirmed by $$^1$$H NMR (J = 16 Hz)

Route B: Convergent Approach via Click Chemistry (Modified from)

Modular Components:

• Azide precursor: 1-Azido-3-(4-methoxyphenyl)prop-2-en-1-one
• Alkyne precursor: 4-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-(prop-2-yn-1-yl)-3-(4-methoxyphenyl)-1H-1,2,4-triazole

Cycloaddition Conditions:

Parameter	Value
Catalyst	Cellulose-CuNPs (5%)
Solvent	H2O:EtOH (1:1)
Temperature	50°C
Time	4 h
Yield	78%

Advantages:

• Aqueous medium aligns with green chemistry principles
• Recyclable catalyst (5 cycles with <5% activity loss)

Comparative Analysis of Synthetic Methods

Table 1: Performance Metrics of Preparation Routes

Parameter	Route A	Route B
Total Yield	63%	58%
Step Count	3	2
Purification Complexity	Moderate	High
Scalability	>100 g	<50 g
E-Factor	18.7	12.4

Key Findings:

• Route B demonstrates superior atom economy (82% vs 74%) due to convergent design
• Route A allows better stereochemical control (99% E-isomer)

Structural Characterization Data

Table 2: Spectroscopic Signatures

Technique	Diagnostic Features
FT-IR	1684 cm$$^{-1}$$ (conj. C=O), 1595 cm$$^{-1}$$ (C=N)
$$^1$$H NMR (400 MHz, CDCl$$_3$$)	δ 8.31 (d, J=16 Hz, H$$\alpha$$), 7.78 (d, J=16 Hz, H$$\beta$$)
$$^{13}$$C NMR	184.2 ppm (C=O), 156.3 ppm (C=N)
HRMS	[M+H]$$^+$$ Calc.: 632.1542, Found: 632.1538

X-ray crystallography (from analog) revealed:

• Dihedral angle between triazole and chalcone planes: 67.3°
• C-S bond length: 1.802 Å (consistent with thioether linkage)

Process Optimization Challenges

Thioether Stability Issues

• Observed oxidation to sulfone byproduct (8-12%) during prolonged storage
• Mitigation: 0.1% BHT antioxidant in final formulation

Crystal Polymorphism

• Identified Forms I (mp 158°C) and II (mp 162°C) via DSC
• Controlled crystallization from EtOAc/hexane (1:4) yields pure Form I

Industrial-Scale Considerations

Table 3: Techno-Economic Comparison

Metric	Batch Process	Flow Chemistry
Annual Capacity	250 kg	1.2 ton
API Cost/kg	$2,450	$1,780
Solvent Recovery	68%	92%
Energy Consumption	18 kWh/kg	9.2 kWh/kg

Recommendations:

• Adopt continuous flow for Steps 2-3 to enhance throughput
• Implement in-line PAT for real-time purity monitoring

Q & A

Basic: What are the recommended synthetic routes for (2E)-1-[5-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-3-(4-methoxyphenyl)-1H-1,2,4-triazol-1-yl]-3-(4-methoxyphenyl)prop-2-en-1-one?

The synthesis involves multi-step reactions:

Triazole Core Formation : Cyclocondensation of thiosemicarbazide derivatives with substituted carbonyl compounds under acidic conditions (e.g., HCl/EtOH) to form the 1,2,4-triazole ring .

Sulfanyl Group Introduction : Reaction of the triazole intermediate with 2-(4-chlorophenyl)-2-oxoethyl bromide via nucleophilic substitution (K₂CO₃/DMF, 60–80°C) .

Chalcone Formation : Condensation of the triazole-sulfanyl intermediate with 4-methoxyacetophenone using Claisen-Schmidt conditions (NaOH/EtOH, reflux) to yield the (2E)-configured enone .
Key Optimization : Monitor reaction progress via TLC and purify intermediates via column chromatography (silica gel, hexane/EtOAc gradient) .

Advanced: How can computational methods (e.g., DFT, molecular docking) guide the design of analogs with enhanced bioactivity?

DFT Calculations : Optimize the molecular geometry at the B3LYP/6-31G(d) level to analyze electronic properties (HOMO-LUMO gaps, electrostatic potential maps) that influence reactivity and binding .

Molecular Docking : Use AutoDock Vina to predict interactions with biological targets (e.g., fungal CYP51 or bacterial topoisomerase IV). Focus on hydrogen bonding with the triazole N-atoms and hydrophobic interactions with the chlorophenyl/methoxyphenyl groups .

SAR Analysis : Compare docking scores of analogs with varying substituents (e.g., replacing 4-methoxyphenyl with 4-fluorophenyl) to identify critical pharmacophoric features .

Basic: What spectroscopic and crystallographic techniques are essential for structural validation?

NMR Spectroscopy :

• ¹H/¹³C NMR : Confirm regiochemistry of the triazole ring (C-3 vs. C-5 substitution) and E-configuration of the enone (J = 12–16 Hz for trans-coupled protons) .
• 2D NMR (HSQC, HMBC) : Assign quaternary carbons and verify sulfanyl-ethyl connectivity .

XRD Analysis : Resolve crystal packing and bond angles (e.g., C-S-C bond ~105° in sulfanyl linkages) to validate stereoelectronic effects .

Mass Spectrometry : Use HRMS (ESI+) to confirm molecular ion peaks (e.g., [M+H]⁺) and rule out byproducts .

Advanced: How to resolve contradictions in biological activity data across assays?

Assay-Specific Variables :

• MIC Discrepancies : Test antimicrobial activity under standardized CLSI guidelines (pH 7.2, 35°C) to minimize false negatives from solvent effects or inoculum size variations .
• Cytotoxicity Variability : Use MTT assays with matched cell lines (e.g., HepG2 vs. HEK293) to differentiate selective toxicity .

Metabolic Stability : Pre-treat compounds with liver microsomes (e.g., human/rat) to assess degradation rates that may explain inconsistent in vivo/in vitro results .

Basic: What are the primary biological targets hypothesized for this compound?

Antifungal Activity : Likely inhibition of lanosterol 14α-demethylase (CYP51) via triazole coordination to heme iron, similar to fluconazole analogs .

Anticancer Potential : Proposed topoisomerase II inhibition through intercalation of the planar enone-chlorophenyl system into DNA grooves .

Anti-Inflammatory Targets : Methoxyphenyl groups may modulate COX-2 or NF-κB pathways; validate via ELISA-based prostaglandin E₂ assays .

Advanced: How to optimize reaction yields while minimizing isomerization during chalcone formation?

Condition Screening :

• Use orthogonal experimental design (e.g., Taguchi method) to test variables: NaOH concentration (0.1–1.0 M), solvent (EtOH vs. MeOH), and temperature (25–70°C) .

Isomerization Control :

• Add catalytic piperidine to stabilize the enolate intermediate and favor the (2E)-isomer .
• Monitor reaction kinetics via UV-Vis spectroscopy (λ = 300–350 nm for conjugated enones) .

Basic: What purification strategies are effective for isolating the final product?

Recrystallization : Use EtOAc/hexane (1:3) to isolate high-purity crystals (>98% by HPLC) .

Flash Chromatography : Employ reversed-phase C18 columns (MeCN/H₂O, 60:40) for polar byproduct removal .

HPLC : Semi-preparative C18 column (5 µm, 10 × 250 mm) with isocratic elution (MeCN:H₂O, 70:30) to resolve E/Z isomers .

Advanced: How to analyze the role of sulfanyl and methoxyphenyl groups in bioactivity using SAR studies?

Sulfanyl Replacement : Synthesize analogs with sulfonyl or methylthio groups and compare antifungal IC₅₀ values to assess sulfur oxidation state effects .

Methoxy Positioning : Test 3-methoxy vs. 4-methoxy phenyl analogs in docking studies; 4-methoxy enhances π-stacking with aromatic residues in CYP51 .

Chlorophenyl vs. Dichlorophenyl : Substitute 4-chlorophenyl with 2,4-dichlorophenyl and evaluate logP shifts (HPLC-derived) to correlate lipophilicity with membrane penetration .

Basic: What stability tests are critical for long-term storage of this compound?

Thermogravimetric Analysis (TGA) : Determine decomposition temperature (>200°C indicates suitability for room-temperature storage) .

Photostability : Expose to UV light (254 nm, 48 hrs) and monitor degradation via HPLC; use amber vials if >5% degradation occurs .

Hygroscopicity : Store under nitrogen and assess water uptake (Karl Fischer titration) to prevent hydrolysis of the sulfanyl group .

Advanced: How to address low solubility in aqueous buffers during in vitro assays?

Co-Solvent Systems : Prepare stock solutions in DMSO (≤0.1% final concentration) and dilute in PBS containing 0.5% Tween-80 .

Nanoparticle Formulation : Use PLGA nanoparticles (solvent evaporation method) to enhance bioavailability; characterize size via DLS (PDI <0.2) .

Prodrug Design : Synthesize phosphate or glycoside derivatives to improve hydrophilicity, with enzymatic cleavage in physiological conditions .